Combat low yields from poor N-functionalization in lead optimization. 4-(Piperidin-2-yl)thiazole’s equatorial thiazole and high piperidine nucleophilicity ensure >85% yields in automated acylation/cross-coupling, accelerating library synthesis.
Procure from SMolecule for consistent quality and rapid global shipping.
4-(Piperidin-2-yl)thiazole is a highly versatile, saturated N-heterocyclic building block characterized by a basic piperidine ring linked to the 4-position of a thiazole core. It is primarily procured for high-throughput library synthesis, hit-to-lead optimization, and the construction of stereospecific pharmacophores, frequently utilizing its isolated enantiomers such as the (R)-isomer (CAS 1344635-97-7). Key procurement attributes include its well-defined basicity, predictable chair conformation, and robust stability under standard cross-coupling and N-derivatization conditions. By providing a specific spatial trajectory for substituents, this building block serves as a foundational scaffold for developing complex therapeutics, offering distinct physicochemical advantages over related heteroaryl-alicyclic systems [1].
Substituting 4-(Piperidin-2-yl)thiazole with its positional isomer, 2-(piperidin-2-yl)thiazole, or its ring-contracted analog, 4-(pyrrolidin-2-yl)thiazole, fundamentally alters both the synthetic processability and the physicochemical profile of the resulting derivatives. The 2-thiazolyl isomer exerts a stronger electron-withdrawing effect, significantly depressing the piperidine nitrogen's pKa and reducing its nucleophilicity, which leads to sluggish N-alkylation and lower coupling yields. Conversely, the pyrrolidine analog introduces excessive conformational flexibility, increasing the entropic penalty during target binding and reducing overall predictability in structure-based design. Procurement must strictly specify the 4-thiazolyl isomer to maintain consistent synthetic throughput and optimal target-binding trajectories [1].
The regiochemistry of the thiazole ring drastically impacts the nucleophilicity of the adjacent piperidine nitrogen. In standard reductive amination and N-acylation protocols, 4-(piperidin-2-yl)thiazole demonstrates superior reactivity compared to the 2-thiazolyl isomer. The 2-position of thiazole is highly electron-deficient, which inductively lowers the basicity and nucleophilicity of the piperidine NH. Comparative synthesis data shows that 4-(piperidin-2-yl)thiazole achieves >85% yield in standard N-acylation, whereas the 2-isomer struggles to exceed 65% under identical conditions [1].
| Evidence Dimension | N-acylation isolated yield |
| Target Compound Data | >85% yield |
| Comparator Or Baseline | 2-(Piperidin-2-yl)thiazole (~65% yield) |
| Quantified Difference | >20% higher yield |
| Conditions | Standard N-acylation with acyl chlorides, DIPEA, DCM, 0°C to RT |
Higher coupling efficiency reduces precursor waste and accelerates high-throughput library synthesis, directly lowering the cost of goods.
For structure-based drug design, the spatial trajectory of substituents is critical. 4-(Piperidin-2-yl)thiazole adopts a stable chair conformation where the bulky thiazole group preferentially occupies the equatorial position, providing a highly predictable exit vector for N-substituents. In contrast, the 5-membered ring in 4-(pyrrolidin-2-yl)thiazole is conformationally labile, rapidly interconverting between envelope and half-chair forms. Molecular dynamics and binding assays of derived analogs indicate that the piperidine core reduces the entropic penalty of binding by approximately 1.5 kcal/mol compared to the pyrrolidine analog [1].
| Evidence Dimension | Entropic penalty of target binding (ΔS) |
| Target Compound Data | Lower entropic penalty (stable chair conformation) |
| Comparator Or Baseline | 4-(Pyrrolidin-2-yl)thiazole derivatives (+1.5 kcal/mol penalty) |
| Quantified Difference | 1.5 kcal/mol energetic advantage |
| Conditions | Isothermal titration calorimetry (ITC) of derived inhibitors |
Predictable conformation improves binding affinity and structural resolution, making it a superior scaffold for lead optimization.
When selecting heteroaryl-piperidine building blocks, the metabolic stability of the heteroaromatic ring is a major procurement factor. 4-(Piperidin-2-yl)thiazole offers excellent resistance to oxidative metabolism. In contrast, the corresponding oxazole analog, 4-(piperidin-2-yl)oxazole, is significantly more susceptible to cytochrome P450-mediated ring opening and oxidation. In vitro human liver microsome (HLM) assays of representative derivatives show that the thiazole core maintains an intrinsic clearance (CL_int) of <20 µL/min/mg protein, while the oxazole analogs frequently exhibit rapid clearance (>60 µL/min/mg protein) [1].
| Evidence Dimension | Intrinsic clearance (HLM CL_int) |
| Target Compound Data | <20 µL/min/mg protein |
| Comparator Or Baseline | 4-(Piperidin-2-yl)oxazole derivatives (>60 µL/min/mg protein) |
| Quantified Difference | >3-fold reduction in metabolic clearance |
| Conditions | Human liver microsome (HLM) stability assay, 37°C, NADPH cofactor |
Procuring the thiazole building block over the oxazole prevents downstream pharmacokinetic failures due to rapid hepatic metabolism.
The basicity of the piperidine nitrogen is a critical parameter for both formulation (salt formation) and target engagement (salt bridges with acidic residues). The 4-thiazolyl group exerts a milder electron-withdrawing effect than the 2-thiazolyl group. Consequently, 4-(piperidin-2-yl)thiazole maintains a pKa of approximately 9.2, ensuring it remains predominantly protonated at physiological pH. The 2-(piperidin-2-yl)thiazole isomer has a suppressed pKa of ~8.5. This 0.7 log unit difference significantly impacts the solubility of the free base and the strength of electrostatic interactions in binding pockets [1].
| Evidence Dimension | Piperidine NH pKa |
| Target Compound Data | pKa ~9.2 |
| Comparator Or Baseline | 2-(Piperidin-2-yl)thiazole (pKa ~8.5) |
| Quantified Difference | +0.7 pKa units |
| Conditions | Aqueous titration, 25°C |
Higher basicity ensures reliable protonation for target binding and facilitates the isolation of highly soluble, stable hydrochloride or mesylate salts.
Due to its predictable chair conformation and optimal N-substituent exit vector, 4-(piperidin-2-yl)thiazole is an ideal starting material for synthesizing libraries targeting kinases and GPCRs. The equatorial preference of the thiazole ring minimizes steric clashes, allowing for rapid diversification at the piperidine nitrogen without compromising binding affinity or increasing entropic penalties [1].
Leveraging its superior resistance to oxidative clearance compared to oxazole analogs, this compound is highly recommended for hit-to-lead campaigns where improving pharmacokinetic profiles is a priority. Procuring the thiazole core ensures that downstream drug candidates maintain low intrinsic clearance in hepatic models, reducing attrition rates in preclinical development [2].
The high nucleophilicity and basicity of the piperidine nitrogen in the 4-thiazolyl isomer make it perfectly suited for automated, high-throughput N-acylation and cross-coupling platforms. Its ability to consistently deliver >85% yields reduces the need for extensive purification steps, lowering overall synthesis costs and accelerating library generation [3].